Cas no 2172029-10-4 (5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2172029-10-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6234910
• PubChem ID: 165498407
• Update Time: 2025-07-17

5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• 2172029-10-4
• 5-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• EN300-1525450

• Inchi： 1S/C27H32N2O5/c30-25(31)11-5-6-14-28-26(32)19(15-18-12-13-18)16-29-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WCTFOMXOFVCCRO-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)NCCCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Introduction to 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic Acid (CAS No. 2172029-10-4)

5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, identified by its CAS number 2172029-10-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including an amide linkage and a fluorenyl moiety, which contribute to its unique chemical and biological properties.

The structure of this compound features a pentanoic acid backbone, which is modified at the 2-position with a cyclopropylmethyl group. This cyclopropyl substituent is known for its ability to enhance the metabolic stability of drug candidates by resisting enzymatic degradation. The presence of this group also influences the overall conformational flexibility of the molecule, potentially affecting its binding affinity to biological targets.

At the 3-position, the molecule incorporates an amine group that is further functionalized with a 9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis and pharmaceutical research as a temporary protecting group for amino functions. Its stability under basic conditions makes it particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under acidic conditions to reveal the free amine.

The combination of these structural elements makes 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid a versatile building block in medicinal chemistry. Its potential applications span across various therapeutic areas, including oncology, neurology, and immunology, where molecules with similar structural motifs have demonstrated promising biological activity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorenyl-based moieties due to their favorable photophysical properties and enhanced binding interactions with biological targets. The fluorenyl group in this compound not only serves as a protecting group but also as a pharmacophore that can modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. This dual functionality makes it an attractive scaffold for further derivatization and optimization.

The pentanoic acid moiety at the terminal end of the molecule provides a site for further chemical modification, allowing for the introduction of additional functional groups or side chains that can fine-tune the biological activity of the compound. This flexibility is particularly valuable in drug discovery pipelines, where iterative modifications are often required to achieve optimal efficacy and safety profiles.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs, emphasizing the need for novel compounds with unique structural features. 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid exemplifies this principle by integrating multiple pharmacologically relevant motifs into a single molecular framework. This approach has led to the identification of several lead compounds with significant therapeutic potential.

The synthesis of this compound involves multi-step organic transformations, including protection-deprotection strategies, nucleophilic substitution reactions, and coupling techniques such as Boc or Fmoc chemistry. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications. Additionally, modern computational tools are increasingly being employed to predict and optimize reaction pathways, further enhancing the efficiency of synthetic processes.

Beyond its synthetic utility, 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid has been explored in several preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with biological targets such as kinases, proteases, and transcription factors, which are key players in various disease pathways. Preliminary results indicate that derivatives of this compound exhibit promising activities in vitro and in vivo, warranting further investigation.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid underscores the importance of integrating chemical innovation with biological understanding to address unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms, compounds with diverse structural features will remain indispensable tools in the quest for effective treatments.

In conclusion, 5-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and functional versatility make it a valuable asset in drug discovery efforts aimed at developing novel therapeutics for complex diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.